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Compound of Interest

Compound Name: Isorhamnetin 3-galactoside

Cat. No.: B1252721

Get Quote

Executive Summary
Isorhamnetin 3-O-galactoside (often referred to as Cacticin or distinct from its glucoside

isomer) is a bioactive flavonoid glycoside exhibiting significant antithrombotic, profibrinolytic,

and anti-inflammatory properties.[1] Unlike its aglycone (isorhamnetin), the glycosylated form

demonstrates enhanced bioavailability and stability in physiological systems.[1][2][3]

This guide details the technical workflow for the isolation of Isorhamnetin 3-O-galactoside from

high-yield botanical sources. It prioritizes reproducibility and purity, contrasting traditional

solvent extraction with modern Supercritical Fluid Extraction (SFE) protocols.

Part 1: Chemotaxonomy and Natural Sources
While isorhamnetin is ubiquitous in the plant kingdom (found in onions, almonds, and sea

buckthorn), the specific 3-O-galactoside isomer is chemotaxonomically restricted.
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Botanical
Source

Species Tissue Yield Potential Notes

Prickly Pear
Opuntia ficus-

indica

Cladodes/Flower

s
High

Primary industrial

source. Often co-

occurs with

isorhamnetin 3-

glucoside and

rutinoside.

Water Dropwort
Oenanthe

javanica
Aerial parts Moderate

Source of

specific

antithrombotic

fractions.

Marigold Tagetes erecta Flowers Moderate

Contains

complex

glycoside

mixtures

requiring

rigorous

separation.

Mugwort Artemisia spp. Leaves Low

Often present as

a minor

constituent.

Selection Strategy: For preparative isolation, Opuntia ficus-indica (Nopal) is the recommended

biomass due to the high concentration of isorhamnetin glycosides relative to other flavonoids,

simplifying the purification downstream.

Part 2: Extraction Methodologies
Two protocols are presented: a robust traditional method for standard laboratories and a Green

Chemistry method (SFE) for high-purity/low-solvent requirements.

Protocol A: Traditional Ethanol Reflux (Standard)
Best for: Routine laboratory isolation where solvent recovery is available.
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Pre-treatment: Dry Opuntia cladodes at 40°C and grind to a fine powder (40–60 mesh).

Solvent System: 80% Ethanol (v/v) in water.

Ratio: 1:15 (Solid:Solvent, w/v).

Extraction: Reflux at 80°C for 1.5 hours. Filter.

Re-extraction: Repeat step 4 with fresh solvent on the residue.

Concentration: Combine filtrates and evaporate under reduced pressure (Rotavapor) at 50°C

to obtain the crude hydroalcoholic extract.

Protocol B: Supercritical Fluid Extraction (SFE)
(Advanced)
Best for: High-value pharmaceutical applications requiring minimal solvent residue.

Equipment: SFE system (e.g., CO2 pump, modifier pump, back-pressure regulator).

Conditions:

Pressure: 10 MPa (100 bar).

Temperature: 80°C.

Modifier: Ethanol:Water (80:[4][5]20) at 16% of the total flow.

Flow Composition: CO2:EtOH:H2O (80:16:4).[4]

Duration: 30 minutes dynamic extraction.

Mechanism: The polarity of supercritical CO2 is modified by the aqueous ethanol to

specifically target the polar glycosides while leaving non-polar waxes and chlorophylls in the

matrix or separating them in the first separator stage.

Part 3: Isolation and Purification Workflow
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The crude extract contains a mixture of flavonoids (quercetin, kaempferol, isorhamnetin),

sugars, and phenolic acids. The following workflow isolates the specific galactoside.

Step 1: Liquid-Liquid Partitioning
Suspend crude extract in warm distilled water.

Defatting: Partition with Petroleum Ether (3x) to remove lipids, chlorophyll, and waxes.

Discard organic layer.

Aglycone Removal: Partition with Ethyl Acetate (3x). This removes free aglycones and less

polar methoxylated flavonoids.

Target Extraction: Partition the aqueous phase with n-Butanol (3x).

Critical Checkpoint: Isorhamnetin 3-O-galactoside concentrates in the n-Butanol fraction

due to the polarity of the sugar moiety.

Step 2: Chromatographic Separation
Stationary Phase 1: Polyamide Resin

Loading: Dissolve n-Butanol fraction in minimal MeOH/H2O and load onto a pre-swollen

Polyamide column.

Elution: Stepwise gradient of Ethanol/Water (0%

100%).

Target Fraction: Elutes typically between 30-50% Ethanol. Monitor via TLC (Silica gel, Mobile

phase: Ethyl Acetate:Formic Acid:Acetic Acid:Water, 100:11:11:26).

Stationary Phase 2: Sephadex LH-20

Purpose: Separation based on molecular size and hydrogen bonding capabilities.

Eluent: 100% Methanol or MeOH:H2O (80:20).
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Mechanism: Sephadex LH-20 effectively separates the 3-O-galactoside from the 3-O-

glucoside and 3-O-rutinoside isomers, which often co-elute on silica or polyamide.

Visualization of Workflow
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Figure 1: Step-by-step isolation workflow from biomass to purified compound.[1][6][7]
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Part 4: Structural Characterization & Validation
Distinguishing Isorhamnetin 3-O-galactoside from its isomer Isorhamnetin 3-O-glucoside is the

critical quality control step. Both have the same molecular weight (

477

).

Mass Spectrometry (LC-MS/MS)[8]
Precursor Ion:

477.1 (Negative mode).

Fragment Ions:

315 (Aglycone, Isorhamnetin radical).

300 (Demethylated radical).

Loss of 162 Da indicates a hexose sugar (could be Glc or Gal).

Nuclear Magnetic Resonance (NMR)
The definitive identification relies on Carbon-13 (

C) NMR shifts of the sugar moiety.[1]

Table 1: Diagnostic NMR Data (DMSO-d6) | Position |

(ppm) Multiplicity |

(ppm) | Diagnostic Note | | :--- | :--- | :--- | :--- | | Aglycone | | | | | C-2' | 7.94 (d, J=2.0) | 113.5 |
Characteristic of B-ring | | C-5' | 6.92 (d, J=8.5) | 115.9 | Characteristic of B-ring | | C-6' | 7.48
(dd, J=8.5, 2.0) | 122.1 | Characteristic of B-ring | | OMe | 3.84 (s) | 55.7 | Isorhamnetin Specific
(vs Quercetin) | | Sugar (Galactose) | | | Distinction from Glucoside | | C-1'' (Anomeric) | 5.38 (d,
J=7.8 Hz) | 101.8 |

-configuration | | C-2'' | ~3.60 | 71.2 | | | C-3'' | ~3.45 | 73.0 | | | C-4'' | ~3.65 | 67.8 - 68.0 | Key
Distinction: Glucose C-4'' is typically ~70.0 ppm. | | C-5'' | ~3.40 | 75.8 | | | C-6'' | ~3.30 | 60.1 | |
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Note: Chemical shifts may vary slightly (

0.5 ppm) depending on concentration and temperature. The C-4'' shift is the most reliable
differentiator between galactoside (lower field) and glucoside (higher field).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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